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Compound of Interest

Compound Name: Lithium myristate

Cat. No.: B1629786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of lithium
myristate. The information is curated for professionals in research, scientific, and drug

development fields, presenting quantitative data in a clear, tabular format, alongside detailed

experimental protocols for property determination.

Core Physical and Chemical Properties
Lithium myristate, the lithium salt of myristic acid, presents as a white to yellowish waxy solid.

[1] It is structurally composed of a long, nonpolar hydrocarbon tail and a polar carboxylate

head, with a lithium cation. This amphiphilic nature underlies its key application as a surfactant

and emulsifying agent.[2][3]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of lithium myristate,

compiled from various sources for easy reference and comparison.
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Property Value References

Molecular Formula C₁₄H₂₇LiO₂ [4][5]

Molecular Weight 234.3 g/mol [4][5]

Physical State Solid, Dry Powder [6]

Melting Point 220-221 °C [5]

Boiling Point 319.6 °C (estimated) [2][7]

Flash Point 144.8 °C (estimated) [7]

Solubility in Water
405.2 mg/L at 25 °C

(estimated)
[7]

Appearance White to yellow waxy solid [1]

Experimental Protocols for Property Determination
While specific experimental data for lithium myristate is proprietary to various suppliers, the

following are detailed, generalized methodologies for determining the key physical properties

outlined above. These protocols are based on standard laboratory practices for organic salts

and similar compounds.

Determination of Melting Point
The melting point of lithium myristate can be accurately determined using a capillary melting

point apparatus.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle
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Procedure:

Ensure the lithium myristate sample is completely dry and finely powdered using a mortar

and pestle.

Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end

gently on a hard surface.[9]

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point of 220 °C.

Reduce the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (onset of melting) and the

temperature at which the entire sample becomes a clear liquid (completion of melting). The

melting point is reported as this range.[10]

Determination of Solubility in Water
The solubility of lithium myristate in water can be determined by the saturation shake-flask

method.

Apparatus:

Analytical balance

Conical flasks with stoppers

Constant temperature water bath or shaker

Centrifuge

Filtration apparatus (e.g., syringe filters with appropriate pore size)

Analytical instrumentation for lithium quantification (e.g., Atomic Absorption Spectroscopy or

Inductively Coupled Plasma - Optical Emission Spectrometry).
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Procedure:

Add an excess amount of lithium myristate to a series of conical flasks containing a known

volume of deionized water.

Place the flasks in a constant temperature shaker bath set at 25 °C.

Shake the flasks for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After equilibration, allow the suspensions to settle.

Centrifuge the samples to further separate the undissolved solid.

Carefully withdraw an aliquot of the clear supernatant and filter it to remove any remaining

solid particles.

Dilute the filtered solution to a suitable concentration and analyze the lithium content using a

calibrated analytical instrument.

Calculate the concentration of lithium myristate in the saturated solution, which represents

its solubility.

Mandatory Visualizations
Synthesis of Lithium Myristate
The following diagram illustrates a typical laboratory-scale synthesis of lithium myristate via a

neutralization reaction between myristic acid and lithium hydroxide.
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Diagram 1: Synthesis of Lithium Myristate
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Diagram 2: Surfactant Action of Lithium Myristate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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